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Compound of Interest

(2-Methyloxazol-4-
Compound Name:
YL)methanamine

Cat. No.: B1418392

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and should not be used as a
substitute for a comprehensive Safety Data Sheet (SDS) or professional safety training. (2-
Methyloxazol-4-YL)methanamine is a chemical compound for research and development
purposes, and its toxicological properties have not been fully investigated. All handling and
experimental procedures should be conducted by qualified personnel in a controlled laboratory
setting, adhering to all applicable safety regulations.

Introduction

(2-Methyloxazol-4-YL)methanamine, with CAS number 1065073-45-1, is a heterocyclic
amine containing a 2-methyloxazole core. This structural motif is of interest in medicinal
chemistry and drug discovery due to its presence in various biologically active molecules. This
guide provides a summary of the available safety and handling information, general properties,
and representative experimental considerations for this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (2-Methyloxazol-4-
YL)methanamine is presented in the table below.
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Property Value

CAS Number 1065073-45-1

Molecular Formula CsHsN20

Molecular Weight 112.13 g/mol

Boiling Point 186.3 + 15.0 °C at 760 mmHg

Appearance Not specified (likely a liquid or low-melting solid)
Solubility Soluble in water.

Safety and Hazard Information

Based on available Safety Data Sheets, (2-Methyloxazol-4-YL)methanamine is classified with
the following hazards.[1] It is crucial to note that a comprehensive toxicological profile for this
compound is not publicly available.[1]

~HS H | Classificati

Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category 2)

H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory Tract

Irritation

H335: May cause respiratory irritation

Precautionary Statements

The following precautionary statements are recommended when handling this compound:
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Type

Statement

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
P302 + P352: IF ON SKIN: Wash with plenty of
soap and water. P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P330:
Rinse mouth. P332 + P313: If skin irritation
occurs: Get medical advice/attention. P337 +
P313: If eye irritation persists: Get medical
advice/attention. P362: Take off contaminated

clothing and wash before reuse.

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed. P405: Store
locked up.

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a lab
coat, and closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate cartridge.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

General Handling Workflow
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Caption: General workflow for handling (2-Methyloxazol-4-YL)methanamine.
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First Aid Measures

 If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have
the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so
by a poison control center or doctor. Do not give anything by mouth to an unconscious
person.

e If on Skin or Clothing: Take off contaminated clothing. Rinse skin immediately with plenty of
water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

« If Inhaled: Move person to fresh air. If the person is not breathing, call 911 or an ambulance,
then give artificial respiration, preferably by mouth-to-mouth, if possible. Call a poison control
center or doctor for further treatment advice.

 If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a
poison control center or doctor for treatment advice.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of (2-Methyloxazol-
4-YL)methanamine are not readily available in the peer-reviewed scientific literature or patent
databases. The following represents a generalized, theoretical synthesis approach based on
common organic chemistry principles for the formation of similar structures. This is not a
validated protocol and should be adapted and optimized by a qualified chemist.

Representative Synthetic Workflow

A plausible synthetic route to (2-Methyloxazol-4-YL)methanamine could involve the formation
of the oxazole ring followed by the introduction of the aminomethyl group.

Starting Materials Reaction Oxazole Ring Formation Transformation Functional Group Interconversion i p (2-Methyloxazol-4-YLjmethanamine
(e.g., Ethyl 2-chloroacetoacetate, Acetamide) (e.g., Hantzsch oxazole synthesis) (e.g., Reduction of an ester or nitrile V!

Click to download full resolution via product page

Caption: A generalized synthetic workflow for (2-Methyloxazol-4-YL)methanamine.
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Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available information on the biological
activity, mechanism of action, or any associated signaling pathways for (2-Methyloxazol-4-
YL)methanamine. Researchers investigating this compound will need to conduct initial
screening and mechanistic studies to elucidate its pharmacological profile.

Toxicological Information

No specific toxicological studies, such as LD50 or LC50 data, are available for (2-
Methyloxazol-4-YL)methanamine.[1] The hazard classifications are based on the structural
alerts and properties of the compound.

Conclusion

(2-Methyloxazol-4-YL)methanamine is a research chemical with potential applications in drug
discovery. The primary hazards associated with this compound are oral toxicity, skin and eye
irritation, and respiratory tract irritation.[1] Due to the lack of comprehensive toxicological data
and detailed experimental protocols, extreme caution should be exercised during its handling
and use. All work should be performed in a controlled laboratory environment with appropriate
personal protective equipment and engineering controls. Further research is required to
determine its biological activity and a full toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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